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Compound of Interest

Compound Name: disodium;carbonate

Cat. No.: B15948890

Get Quote

Disodium carbonate, also known as soda ash, is a chemical compound that requires careful

handling to ensure the safety of laboratory personnel.[1][2] While not classified as hazardous

by OSHA, it can cause serious eye irritation and irritation to the skin and respiratory tract.[1][2]

Adherence to proper personal protective equipment (PPE) guidelines and operational

procedures is crucial for minimizing risk.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

disodium carbonate. It is essential to have an eyewash station and safety shower readily

available in the work area.[1][2]
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety glasses or goggles

Tight-sealing safety goggles

are recommended, especially

when dust is present.[2][3] A

face shield may also be

appropriate.[3]

Skin Chemical-resistant gloves

Materials with good resistance

include rubber and PVC.[4]

Wear appropriate protective

clothing to prevent skin

exposure.[2] A lab coat is

standard.[5]

Respiratory Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation is experienced, or if

dust is generated.[2][5] Normal

ventilation is often adequate.

[1]

Operational Plan for Handling Disodium Carbonate
A systematic approach to handling disodium carbonate is critical to prevent exposure and

contamination.

1. Preparation:

Ensure the work area is well-ventilated.[2]

Confirm that an eyewash station and safety shower are accessible.[1][2]

Gather all necessary PPE as outlined in the table above.
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Keep the container of disodium carbonate tightly closed when not in use.[4]

2. Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in the dust.[1] Measures should be taken to avoid dust formation.[1]

Wash hands thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the handling area.[4]

3. In Case of a Spill:

For non-emergency personnel, keep dust levels to a minimum and wear suitable protective

equipment.[6]

Prevent the substance from entering drains or water courses.[6]

Use a vacuum or shovel to collect the spilled material into a suitable, clean container for

reuse or disposal.[6]

Clean the contaminated surface with an excess of water.[4]

Disposal Plan
Proper disposal of disodium carbonate and associated waste is necessary to protect the

environment.

Chemical Waste: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste.[1] Always adhere to local regulations for chemical disposal.

[1]

Contaminated PPE: Dispose of used gloves and other contaminated disposable items in a

designated waste container.

Containers: Do not reuse empty containers unless they have been properly cleaned.
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Emergency First Aid Procedures
In the event of exposure to disodium carbonate, immediate action is required.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[1][5]

Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[1][5]

Skin Contact: Flush the affected skin with water for 15 minutes.[1] Remove any

contaminated clothing.[5] If irritation develops, seek medical assistance.[1]

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen.[1] If the

person is not breathing, give artificial respiration.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[6] Seek medical attention.[1]

Disodium Carbonate Handling Workflow

A workflow diagram for the safe handling of disodium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15948890/docs#essential-safety-and-handling-
protocols-for-disodium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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